3-Iodo-4-(prop-2-yn-1-yloxy)benzaldehyde

• IUPAC Name: 3-iodo-4-prop-2-ynoxybenzaldehyde
• InChI: InChI=1S/C10H7IO2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h1,3-4,6-7H,5H2
• InChI Key: PCJAUPFGYNVSGX-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=C(C=C(C=C1)C=O)I
• Molecular Formula: C10H7IO2
• DSSTOX Substance ID: DTXSID50392321
• Molecular Weight: 286.07 g/mol
• CAS No.: 812642-63-0

Description

3-Iodo-4-(prop-2-yn-1-yloxy)benzaldehyde is a chemical compound with the molecular formula C10H7IO2. It is used for chemical probe synthesis. This compound contains a light-activated benzophenone, alkyne tag, and aldehyde synthetic handle.

Molecular Structure Analysis

The molecular structure of similar compounds indicates an effective conjugation of the carbonyl group, the benzene ring, and the lone pair of the propyn-1-yloxy O atom. This suggests that this compound may have a similar structure.

Chemical Reactions Analysis

When appended to a ligand or pharmacophore through its formyl linker, this building block allows for UV light-induced covalent modification of a biological target with potential for downstream applications via the alkyne tag.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 286.07 g/mol. More detailed physical and chemical properties might be found in databases like PubChem.

Scientific Research Applications

Antioxidant, Antimicrobial, and Anticancer Properties

Derivatives of 2-(prop-2-yn-1-yloxy)benzaldehyde have been synthesized and evaluated for their antioxidant, antimicrobial, and anticancer properties. One study found that these compounds exhibit significant antioxidant capacity, good antibacterial activity against Bacillus subtilis, high antifungal activity against Aspergillus niger, and cytotoxic activity against breast adenocarcinoma cell line MCF-7 (Konuş et al., 2019).

Synthesis of Complex Organic Structures

The CuI-catalyzed intramolecular oxa-DielsAlder reaction of 2-(prop-2-yn-1-yloxy)benzaldehydes has been employed to synthesize pyranones, showcasing remarkable chemoselectivity. This synthesis is complemented by theoretical investigations, highlighting the reaction's efficiency and its potential for creating intricate organic molecules (Javan Khoshkholgh et al., 2012).

Development of Fluorescent Probes

Stable aromatic nitrile oxides reacted with 1-iodo-4-(prop-2-yn-1-yloxy)benzene to produce isoxazoles, which after further modification, yielded fluorescent probes. These probes have potential applications in click chemistry and cellular imaging, thanks to their fluorescence properties and stability (Minuti et al., 2016).

Antibacterial Activity

Novel 1,4-disubstituted 1,2,3-triazoles, synthesized using 3-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde, demonstrated significant antibacterial activity against a broad range of both gram-positive and gram-negative bacteria. These findings suggest potential applications in developing new antibacterial agents (Hussain et al., 2019).

Mechanism of Action

Target of Action

It is known that this compound can be used as a building block in chemical probe synthesis . When appended to a ligand or pharmacophore through its formyl linker, this building block allows for UV light-induced covalent modification of a biological target .

Mode of Action

The mode of action of 3-Iodo-4-(prop-2-yn-1-yloxy)benzaldehyde involves its interaction with a biological target through UV light-induced covalent modification . This interaction results in changes to the target, which can then be studied for downstream applications via the alkyne tag .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific biological target and the nature of the covalent modification. The compound’s alkyne tag allows for downstream applications, potentially enabling the study of these effects .